Cas no 2287271-55-8 (2-Methyl-7-(phenylmethoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid)
2-Methyl-7-(phenylmethoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2287271-55-8
- 2-Methyl-7-(phenylmethoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
- EN300-6747735
- 7-{[(benzyloxy)carbonyl]amino}-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
-
- Inchi: 1S/C16H14N4O4/c1-10-7-13-17-8-12(15(21)22)14(20(13)19-10)18-16(23)24-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,23)(H,21,22)
- InChI Key: HVYSQKCONONTQJ-UHFFFAOYSA-N
- SMILES: O(C(NC1=C(C(=O)O)C=NC2=CC(C)=NN12)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 326.10150494g/mol
- Monoisotopic Mass: 326.10150494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 106Ų
2-Methyl-7-(phenylmethoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6747735-0.05g |
7-{[(benzyloxy)carbonyl]amino}-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2287271-55-8 | 95.0% | 0.05g |
$455.0 | 2025-03-13 | |
| Enamine | EN300-6747735-0.1g |
7-{[(benzyloxy)carbonyl]amino}-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2287271-55-8 | 95.0% | 0.1g |
$476.0 | 2025-03-13 | |
| Enamine | EN300-6747735-0.25g |
7-{[(benzyloxy)carbonyl]amino}-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2287271-55-8 | 95.0% | 0.25g |
$498.0 | 2025-03-13 | |
| Enamine | EN300-6747735-0.5g |
7-{[(benzyloxy)carbonyl]amino}-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2287271-55-8 | 95.0% | 0.5g |
$520.0 | 2025-03-13 | |
| Enamine | EN300-6747735-1.0g |
7-{[(benzyloxy)carbonyl]amino}-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2287271-55-8 | 95.0% | 1.0g |
$541.0 | 2025-03-13 | |
| Enamine | EN300-6747735-2.5g |
7-{[(benzyloxy)carbonyl]amino}-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2287271-55-8 | 95.0% | 2.5g |
$1063.0 | 2025-03-13 | |
| Enamine | EN300-6747735-5.0g |
7-{[(benzyloxy)carbonyl]amino}-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2287271-55-8 | 95.0% | 5.0g |
$1572.0 | 2025-03-13 | |
| Enamine | EN300-6747735-10.0g |
7-{[(benzyloxy)carbonyl]amino}-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2287271-55-8 | 95.0% | 10.0g |
$2331.0 | 2025-03-13 |
2-Methyl-7-(phenylmethoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-Methyl-7-(phenylmethoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
Comprehensive Overview of 2-Methyl-7-(phenylmethoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 2287271-55-8)
2-Methyl-7-(phenylmethoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 2287271-55-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both carboxylic acid and phenylmethoxycarbonylamino functional groups makes this molecule a versatile intermediate for drug discovery and development.
In recent years, the demand for heterocyclic compounds like 2-Methyl-7-(phenylmethoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid has surged due to their potential applications in targeting kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, especially in oncology and immunology. The compound's unique structure allows for modifications that can enhance bioavailability and target specificity, addressing key challenges in modern drug design.
The synthesis of CAS No. 2287271-55-8 involves multi-step organic reactions, often starting from readily available pyrimidine derivatives. One common approach includes the introduction of the methyl group at the 2-position, followed by the incorporation of the phenylmethoxycarbonylamino moiety. The final step typically involves the oxidation of a precursor to yield the carboxylic acid functionality. These synthetic routes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications.
From a structural-activity relationship (SAR) perspective, the pyrazolo[1,5-a]pyrimidine core of this compound is critical for its interaction with biological targets. The carboxylic acid group enhances solubility and allows for further derivatization, such as amide formation or esterification, which is valuable in prodrug development. Additionally, the phenylmethoxycarbonylamino group can influence the compound's binding affinity to enzymes or receptors, making it a focal point for medicinal chemistry studies.
In the context of drug discovery trends, 2-Methyl-7-(phenylmethoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid aligns with the growing interest in fragment-based drug design (FBDD). Its modular structure enables researchers to explore diverse chemical space efficiently. Moreover, the compound's potential as a precursor for kinase inhibitors resonates with the increasing focus on personalized medicine and targeted therapies, particularly in cancer treatment.
Analytical characterization of CAS No. 2287271-55-8 typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm the compound's identity, purity, and stability, which are essential for its use in high-throughput screening (HTS) and other preclinical studies. The availability of detailed analytical data ensures reproducibility and reliability in research settings.
Beyond its pharmaceutical applications, 2-Methyl-7-(phenylmethoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid is also explored in material science and catalysis. Its heterocyclic framework can serve as a ligand for metal complexes, contributing to advancements in green chemistry and sustainable synthesis. This interdisciplinary relevance underscores the compound's value across multiple scientific domains.
As the scientific community continues to investigate pyrazolo[1,5-a]pyrimidine derivatives, CAS No. 2287271-55-8 remains a compound of interest due to its structural versatility and potential therapeutic benefits. Future research may focus on optimizing its pharmacokinetic properties or expanding its applications in bioconjugation and drug delivery systems. With ongoing advancements in computational chemistry and AI-driven drug design, this compound could play a pivotal role in next-generation therapeutics.
2287271-55-8 (2-Methyl-7-(phenylmethoxycarbonylamino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)